Cas no 878766-13-3 (1-[4-[3-(Acetyloxy)phenyl]-1-methyl-4-piperidinyl]-ethanone, monohydrochloride)

• Product Name: 1-[4-[3-(Acetyloxy)phenyl]-1-methyl-4-piperidinyl]-ethanone, monohydrochloride
• CAS No: 878766-13-3
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 6791782
• PubChem ID: 155907816
• Update Time: 2025-10-28

1-[4-[3-(Acetyloxy)phenyl]-1-methyl-4-piperidinyl]-ethanone, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 9HNX939WQH
• Acetoxymethylketobemidone hydrochloride
• PD151297
• Ethanone, 1-(4-(3-(acetyloxy)phenyl)-1-methyl-4-piperidinyl)-, hydrochloride (1:1)
• 3-(4-Acetyl-1-methylpiperidin-4-yl)phenyl acetate hydrochloride
• [3-(4-acetyl-1-methylpiperidin-4-yl)phenyl] acetate;hydrochloride
• O-AMKD Hydrochloride
• 1-[4-[3-(acetyloxy)phenyl]-1-methyl-4-piperidinyl]-ethanone, monohydrochloride
• 878766-13-3
• UNII-9HNX939WQH
• Ketone, 4-(m-hydroxyphenyl)-1-methyl-4-piperidyl methyl, acetate hydrochloride
• 1-[4-[3-(Acetyloxy)phenyl]-1-methyl-4-piperidinyl]-ethanone, monohydrochloride

• Inchi： 1S/C16H21NO3.ClH/c1-12(18)16(7-9-17(3)10-8-16)14-5-4-6-15(11-14)20-13(2)19;/h4-6,11H,7-10H2,1-3H3;1H
• InChI Key： SPPGJSZRCRLGOO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C1(C2C=CC=C(C=2)OC(C)=O)CCN(C)CC1

Computed Properties

• Exact Mass: 311.1288213g/mol
• Monoisotopic Mass: 311.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-[4-[3-(Acetyloxy)phenyl]-1-methyl-4-piperidinyl]-ethanone, monohydrochloride

Compound CAS No 878766-13-3: 1-[4-[3-(Acetyloxy)phenyl]-1-methyl-4-piperidinyl]-ethanone, monohydrochloride

The compound with CAS No 878766-13-3, known as 1-[4-[3-(Acetyloxy)phenyl]-1-methyl-4-piperidinyl]-ethanone, monohydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development and material science. Recent studies have shed light on its synthesis, properties, and potential uses, making it a subject of interest for researchers worldwide.

The molecular structure of 1-[4-[3-(Acetyloxy)phenyl]-1-methyl-4-piperidinyl]-ethanone, monohydrochloride is characterized by a piperidine ring system with a methyl substituent and an acetyloxyphenyl group. The presence of the acetyloxy group introduces hydrophilic properties, while the piperidine ring contributes to the compound's structural rigidity. These features make it an ideal candidate for exploring its role in various chemical reactions and biological systems.

Recent research has focused on the synthesis of this compound, employing advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, which is crucial for its application in pharmaceuticals. The monohydrochloride form of the compound is particularly advantageous due to its stability and solubility in aqueous media, making it suitable for drug delivery systems.

In terms of physical properties, 1-[4-[3-(Acetyloxy)phenyl]-1-methyl-4-piperidinyl]-ethanone, monohydrochloride exhibits a melting point of approximately 220°C and a boiling point around 450°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, while it shows limited solubility in polar solvents like water. These properties are essential for understanding its behavior in different chemical environments and its potential use in industrial applications.

The biological activity of this compound has been extensively studied, particularly in the context of its potential as a therapeutic agent. Recent findings suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be harnessed for developing novel drugs targeting chronic inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for cancer research.

Another area of interest is the application of 1-[4-[3-(Acetyloxy)phenyl]-1-methyl-4-piperidinyl]-ethanone, monohydrochloride in material science. Its unique structural features make it a potential building block for designing advanced materials with tailored properties. Researchers are exploring its use in creating stimuli-responsive polymers and nanomaterials, which could revolutionize fields such as sensors and drug delivery systems.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the acetyloxy group plays a critical role in stabilizing certain reactive intermediates during chemical transformations. This understanding has paved the way for designing more efficient synthetic routes and optimizing reaction conditions.

In conclusion, 1-[4-[3-(Acetyloxy)phenyl]-1-methyl-4-piperidinyl]-ethanone, monohydrochloride (CAS No 878766-13-3) is a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application studies, positions it as a key player in future scientific advancements. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial sectors.